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molecular formula C14H15N B1265655 N-Benzyl-N-methylaniline CAS No. 614-30-2

N-Benzyl-N-methylaniline

Cat. No. B1265655
CAS RN: 614-30-2
M. Wt: 197.27 g/mol
InChI Key: LXZGVFCKZRHKMU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Procedure details

Name
substrate
Quantity
0.5 mmol
Type
reactant
Reaction Step One
Name
effective_coupling_partner
Quantity
0 mmol
Type
reactant
Reaction Step Two
[Compound]
Name
IPr
Quantity
0.05 mmol
Type
reagent
Reaction Step Three
Name
CN(Cc1ccccc1)c2ccccc2
Yield
75

Identifiers

NAME
697

Inputs

Step One
Name
substrate
Quantity
0.5 mmol
Type
reactant
Smiles
CC(C)(C)C(=O)Oc1ccccc1
Step Two
Name
effective_coupling_partner
Quantity
0 mmol
Type
reactant
Smiles
CNCc1ccccc1
Step Three
[Compound]
Name
IPr
Quantity
0.05 mmol
Type
reagent
Smiles

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
80 °C
Other

Outcomes

Product
Details
Reaction Time
 3 h
Name
CN(Cc1ccccc1)c2ccccc2
Type
product
Smiles
CN(Cc1ccccc1)c2ccccc2
Measurements
Type Value Analysis
YIELD 75
Analyses
CUSTOM
Type
CUSTOM
Details
isolated yield

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.